Cas no 141778-85-0 (Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate)

Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate is a versatile brominated aromatic ester with a nitro and hydroxyl substituent, commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its distinct functional groups—bromo, hydroxy, and nitro—enable selective modifications, making it valuable for constructing complex molecular frameworks. The ethyl ester moiety enhances solubility in organic solvents, facilitating downstream reactions. This compound is particularly useful in the synthesis of heterocycles, agrochemicals, and active pharmaceutical ingredients (APIs), where precise functionalization is critical. Its stability under standard conditions and well-characterized reactivity profile further contribute to its utility in multistep synthetic routes.
Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate structure
141778-85-0 structure
Product Name:Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate
CAS No:141778-85-0
MF:C9H8BrNO5
MW:290.06752204895
MDL:MFCD22383758
CID:2774488
PubChem ID:68989645
Update Time:2025-06-11

Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate
    • KRAMMRJISMDSHL-UHFFFAOYSA-N
    • Benzoic acid, 3-bromo-4-hydroxy-5-nitro-, ethyl ester
    • DTXSID00739489
    • 141778-85-0
    • MFCD22383758
    • AS-9442
    • SCHEMBL4291025
    • Ethyl3-bromo-4-hydroxy-5-nitrobenzoate
    • AKOS026673314
    • MDL: MFCD22383758
    • Inchi: 1S/C9H8BrNO5/c1-2-16-9(13)5-3-6(10)8(12)7(4-5)11(14)15/h3-4,12H,2H2,1H3
    • InChI Key: KRAMMRJISMDSHL-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C(=O)OCC)C=1)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 288.95858Da
  • Monoisotopic Mass: 288.95858Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 92.4Ų

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Additional information on Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate

Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate (CAS No. 141778-85-0): An Overview

Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate (CAS No. 141778-85-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate consists of a benzene ring substituted with a bromo group at the 3-position, a hydroxy group at the 4-position, and a nitro group at the 5-position. The ethyl ester moiety is attached to the carboxylic acid group at the 1-position. This combination of functional groups imparts specific chemical and physical properties that make it an attractive candidate for various chemical reactions and biological studies.

Recent research findings have highlighted the potential of Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate in several areas. For instance, studies have explored its role as an intermediate in the synthesis of anti-inflammatory and anti-cancer compounds. The bromo and nitro substituents are known to enhance the reactivity and selectivity of the molecule, making it a valuable starting material for complex organic syntheses.

In the context of medicinal chemistry, Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate has been investigated for its ability to modulate specific biological pathways. Its hydroxy and nitro groups can participate in hydrogen bonding and π-stacking interactions, which are crucial for binding to target proteins or enzymes. This property makes it a potential lead compound for drug discovery efforts aimed at treating various diseases.

The synthetic methods for preparing Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate have been well-documented in the literature. One common approach involves the nitration of ethyl 3-bromo-4-hydroxybenzoate using concentrated nitric acid or other nitrating agents. The reaction conditions, such as temperature and solvent choice, are carefully controlled to ensure high yields and purity of the final product.

From a pharmaceutical perspective, Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate has shown promising results in preclinical studies. Its ability to inhibit specific enzymes involved in inflammatory responses and cancer cell proliferation has been demonstrated through both in vitro and in vivo experiments. These findings suggest that further research into its pharmacological properties could lead to the development of new therapeutic agents.

The safety profile of Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate is an important consideration for its use in pharmaceutical applications. While it is not classified as a hazardous substance, proper handling and storage protocols should be followed to ensure safety in laboratory settings. Researchers should also be aware of potential environmental impacts and take appropriate measures to minimize any adverse effects.

In conclusion, Ethyl 3-Bromo-4-hydroxy-5-nitrobenzoate (CAS No. 141778-85-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and drug discovery scientists alike. Ongoing research continues to uncover new applications and insights into its biological activities, further solidifying its importance in the scientific community.

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